(2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one

• IUPAC Name: (2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one
• InChI: InChI=1S/C6H10O5/c7-2-4-1-5(8)6(9,10)3-11-4/h4,7,9-10H,1-3H2/t4-/m0/s1
• InChI Key: AZTRKNAMMRCEQJ-BYPYZUCNSA-N
• Canonical SMILES: C1C(OCC(C1=O)(O)O)CO
• Isomeric SMILES: C1[C@H](OCC(C1=O)(O)O)CO
• Molecular Formula: C6H10O5
• DSSTOX Substance ID: DTXSID60164657
• Molecular Weight: 162.14 g/mol
• CAS No.: 150943-97-8

Description

(2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one, also known as DHO, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. DHO is a derivative of D-ribose, a naturally occurring sugar molecule, and has been synthesized using different methods.

Scientific Research Applications

(2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one has potential applications in various scientific research fields, including biochemistry, pharmacology, and biotechnology. This compound has been shown to exhibit antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases. This compound has also been used as a substrate for the synthesis of nucleoside analogs, which have potential applications in antiviral and anticancer therapies. Additionally, this compound has been used as a building block for the synthesis of complex carbohydrates, which have potential applications in drug delivery and tissue engineering.

Mechanism of Action

The mechanism of action of (2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one is not fully understood, but it is believed to be related to its antioxidant properties. This compound may act as a scavenger of free radicals, which are known to cause oxidative damage to cells and tissues. This compound may also modulate the activity of enzymes involved in oxidative stress pathways, leading to a reduction in oxidative stress-related damage.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to reduce oxidative stress-related damage in cells and tissues, which may lead to a reduction in the risk of developing oxidative stress-related diseases. This compound has also been shown to modulate the activity of enzymes involved in carbohydrate metabolism, which may have implications for the treatment of diabetes and other metabolic disorders.

Advantages and Limitations for Lab Experiments

(2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one has several advantages for lab experiments, including its stability and ease of synthesis. This compound is a stable compound that can be synthesized using simple and efficient methods. However, this compound also has some limitations for lab experiments, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on (2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one. One area of research could focus on the development of this compound-based nucleoside analogs for the treatment of viral and cancerous diseases. Another area of research could focus on the use of this compound as a building block for the synthesis of complex carbohydrates with potential applications in drug delivery and tissue engineering. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of oxidative stress-related diseases.

Synthesis Methods

(2S)-5,5-dihydroxy-2-(hydroxymethyl)oxan-4-one can be synthesized using various methods, including chemical synthesis and enzymatic synthesis. The chemical synthesis of this compound involves the reaction of D-ribose with hydroxymethylfurfural in the presence of an acid catalyst. The enzymatic synthesis of this compound involves the use of aldose oxidoreductases or D-ribozymes to catalyze the conversion of D-ribose to this compound.